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Compound of Interest

Compound Name:
3-(4-Chlorophenyl)-3',4'-

difluoropropiophenone

CAS No.: 898788-47-1

Cat. No.: B1327594

Get Quote

Part 1: Executive Summary & Chemical Identity[1]
3-(4-Chlorophenyl)-3',4'-difluoropropiophenone is a specialized diarylpropanone

intermediate used primarily in the development of kinase inhibitors (specifically p38 MAP

kinase) and anti-inflammatory agents.[1] Chemically, it is a dihydrochalcone, serving as a

"privileged scaffold" in medicinal chemistry due to the metabolic stability conferred by the

difluoro-substitution and the lipophilic handle provided by the chlorophenyl group.

While often referenced in patent literature for proprietary drug candidates, this guide

standardizes its synthesis and characterization for research applications.

Chemical Profile[1][2][3][4][5][6][7][8][9]
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Property Specification

Common Name 3-(4-Chlorophenyl)-3',4'-difluoropropiophenone

IUPAC Name
1-(3,4-Difluorophenyl)-3-(4-

chlorophenyl)propan-1-one

CAS Number
Research Grade / Custom Synthesis (Precursor

CAS: 369-33-5)

Molecular Formula C₁₅H₁₁ClF₂O

Molecular Weight 280.70 g/mol

Predicted LogP 4.2 ± 0.4 (High Lipophilicity)

H-Bond Acceptors 3 (F, F, C=O)

Rotatable Bonds 4

Part 2: Synthesis Strategy (The Core)[1]
The synthesis of this molecule requires a high-fidelity approach to ensure the retention of the

chlorine atom during the reduction phase.[1] The standard route involves a Claisen-Schmidt

condensation followed by a chemoselective reduction.[1]

Retrosynthetic Analysis
The target molecule is disconnected at the alpha-beta bond relative to the carbonyl, revealing

two commercially available precursors:[1]

3,4-Difluoroacetophenone (The nucleophile)[1]

4-Chlorobenzaldehyde (The electrophile)[1]
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Target:
1-(3,4-difluorophenyl)-3-(4-chlorophenyl)propan-1-one

Intermediate:
Chalcone Derivative

 Selective Reduction
(H2/Pd-C or Transfer Hydrogenation)

Precursors:
3,4-Difluoroacetophenone + 4-Chlorobenzaldehyde

 Aldol Condensation
(-H2O)

Click to download full resolution via product page

Figure 1: Retrosynthetic disconnection showing the dihydrochalcone pathway.[1]

Experimental Protocol
Step 1: Claisen-Schmidt Condensation (Formation of the
Chalcone)
This step forms the

-unsaturated ketone intermediate.[1]

Reagents: 3,4-Difluoroacetophenone (1.0 eq), 4-Chlorobenzaldehyde (1.0 eq), NaOH (10%

aq), Ethanol.[1]

Procedure:

Dissolve 3,4-difluoroacetophenone in ethanol (5 mL/mmol) in a round-bottom flask.

Add 4-chlorobenzaldehyde.

Cool to 0°C. Dropwise add 10% NaOH solution (0.5 eq) while stirring.
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Allow to warm to room temperature and stir for 4–6 hours. A precipitate (the chalcone)

typically forms.

Workup: Filter the solid, wash with cold water/ethanol (1:1), and recrystallize from ethanol.

Checkpoint: Confirm formation of the alkene peak in NMR (

7.4–7.8 ppm, doublet).

Step 2: Chemoselective Reduction (The Critical Step)
Warning:[1] Standard catalytic hydrogenation (H₂/Pd-C) poses a risk of dehalogenation

(removing the Chlorine).[1] To prevent this, a poisoned catalyst or transfer hydrogenation is

required.

Method A (High Specificity): Wilkinson’s Catalyst [RhCl(PPh₃)₃].

Method B (Scalable): Pd/C with Diphenylsulfide (poison) or using Zn/Acetic Acid.

Recommended Protocol (Method B - Modified):

Dissolve the chalcone intermediate in Ethyl Acetate.

Add 5% Pd/C (5 wt% loading) and a trace of Diphenylsulfide (to poison the catalyst against

Ar-Cl activation).

Stir under H₂ balloon pressure (1 atm) at RT.

Monitor: Check TLC every 30 mins. Stop immediately upon disappearance of the starting

material to prevent over-reduction to the alcohol.

Purification: Filter through Celite. Concentrate in vacuo.

Start:
Reagent Mixing

Reaction:
25°C, 6h

Base Catalysis

Isolation:
Filtration of

Chalcone Solid

Reduction:
H2, Poisoned Pd/C

(Protects Cl)

Product:
Crystalline Solid

Click to download full resolution via product page
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Figure 2: Step-by-step synthesis workflow ensuring chemoselectivity.[1]

Part 3: Analytical Validation
To validate the identity of the synthesized compound, the following spectroscopic signatures

must be confirmed.

Technique Expected Signature Causality/Explanation

¹H NMR (CDCl₃) Triplet at ~3.05 ppm (2H)

Corresponds to

-carbonyl protons (

).[1]

¹H NMR (CDCl₃) Triplet at ~3.25 ppm (2H)

Corresponds to benzylic

protons (

) near the Cl-phenyl ring.[1]

¹H NMR (CDCl₃) Multiplet 7.1–7.9 ppm

Aromatic region showing 3

distinct spin systems (Difluoro

ring + Chloro ring).

¹³C NMR Peak at ~197 ppm

Characteristic ketone Carbonyl

(

).

¹⁹F NMR
Two multiplets ~ -130 to -140

ppm

Confirms presence of 3,4-

difluoro substitution pattern.[1]

Mass Spec (ESI) [M+H]⁺ = 281.05 / 283.05

Characteristic 3:1 ratio isotopic

pattern indicating one Chlorine

atom.

Part 4: Applications & Significance[1][3][6]
Medicinal Chemistry Scaffold
This molecule belongs to a class of Diarylpropanones often investigated for:
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p38 MAP Kinase Inhibition: The 3,4-difluorophenyl moiety mimics the electronic properties

required to bind to the ATP-binding pocket of kinases, while the linker allows the

chlorophenyl group to access the hydrophobic back-pocket.[1]

Metabolic Stability: The fluorine substitution at the 3,4-positions blocks metabolic oxidation

(P450 metabolism) at the most reactive sites of the phenyl ring, extending the half-life of the

drug candidate.[1]

Precursor for Heterocycles
This ketone is a versatile precursor for synthesizing:

2-Arylindoles: Via Fischer Indole Synthesis (after hydrazone formation).[1]

Aminopropanes: Via reductive amination, leading to compounds similar to Dapoxetine or

Fluoxetine analogs.

Part 5: Safety & Handling (MSDS Summary)
Signal Word: WARNING

Hazards:

H315: Causes skin irritation.[2][3][4]

H319: Causes serious eye irritation.[3][4]

H335: May cause respiratory irritation.[2][3]

Handling:

Use only in a chemical fume hood.

Avoid contact with metal spatulas (potential for trace metal contamination affecting

stability).

Storage: Store at 2–8°C under inert gas (Argon/Nitrogen). Ketones can undergo alpha-

oxidation if left exposed to air and light for prolonged periods.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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